Cas no 52234-85-2 (2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1))

• Product Name: 2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1)
• CAS No: 52234-85-2
• MF: C₁₆H₃₆ClN
• MW: 277.916744232178
• CID: 377665
• PubChem ID: 171133
• Update Time: 2025-04-19

2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1)
• 2-Tridecanaminium, N,N,N-trimethyl-, chloride
• N-(1-methyldodecyl)-N,N,N-trimethylammonium
• trimethyl(tridecan-2-yl)azanium,chloride
• DTXSID80966610
• trimethyl(tridecan-2-yl)azanium;chloride
• SCHEMBL11136770
• 2ATDBr
• N-(1-Methyldodecyl)-N,N,N-trimethylammonium bromide
• 52234-85-2
• N,N,N-trimethyltridecan-2-aminium chloride

• Inchi： 1S/C16H36N.ClH/c1-6-7-8-9-10-11-12-13-14-15-16(2)17(3,4)5;/h16H,6-15H2,1-5H3;1H/q+1;/p-1
• InChI Key： PVAJTFUOUUJGJL-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(C)(C)C(C)CCCCCCCCCCC

Computed Properties

• Exact Mass: 240.972
• Monoisotopic Mass: 277.2536278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0